Cas no 798567-87-0 (1,3-Benzenediamine, 5-iodo-2-methyl-)
798567-87-0 structure
Product Name:1,3-Benzenediamine, 5-iodo-2-methyl-
CAS No:798567-87-0
MF:C7H9IN2
MW:248.064233541489
CID:531636
PubChem ID:23009694
Update Time:2025-04-19
1,3-Benzenediamine, 5-iodo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine, 5-iodo-2-methyl-
- 5-iodo-2-methylbenzene-1,3-diamine
- AKOS004121626
- DTXSID30629763
- 798567-87-0
-
- Inchi: 1S/C7H9IN2/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,9-10H2,1H3
- InChI Key: RWWJAFGHOWONLG-UHFFFAOYSA-N
- SMILES: IC1C=C(C(C)=C(C=1)N)N
Computed Properties
- Exact Mass: 247.98105g/mol
- Monoisotopic Mass: 247.98105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
1,3-Benzenediamine, 5-iodo-2-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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